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Compound of Interest

Compound Name: Lead(ll) sulfate

Cat. No.: B103706

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the laboratory-scale preparation of
lead(ll) sulfate (PbSOa) via a precipitation reaction. Lead(ll) sulfate, an inorganic compound
with very low aqueous solubility, is readily synthesized by combining agueous solutions of a
soluble lead(ll) salt and a soluble sulfate salt. The protocol details the reaction between lead(ll)
nitrate and sodium sulfate as a representative example. Included are the compound's
physicochemical properties, detailed experimental procedures, safety precautions, and relevant
applications. For professionals in drug development, it is crucial to distinguish this inorganic
synthesis from the concept of "lead compounds" in pharmacology, which refers to chemical
compounds showing promise for therapeutic applications. The synthesis of PbSOa4 serves as a
model for precipitation and purification techniques that are fundamental across chemical
sciences, including for toxicological studies and materials science applications.

Physicochemical Properties of Lead(ll) Sulfate

Lead(ll) sulfate is a white, crystalline solid that is stable under standard conditions.[1][2] Its key
properties are summarized below.
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Property Value Reference
Chemical Formula PbSOa4 [1]

Molar Mass 303.26 g/mol [1][3]
Appearance White crystalline powder [2][4]
Density 6.20 g/cm3 (at 25 °C) [1112]
Melting Point 1170 °C [1][2]
Solubility in Water 0.00425 g/100 mL (at 25 °C) [4]
Solubility Product (Ksp) 2.13x 1078 (at 20 °C) [4]

Crystal Structure Orthorhombic [4]

Reaction Chemistry

The synthesis of lead(ll) sulfate is a classic example of a double displacement precipitation
reaction.[5] When aqueous solutions of lead(ll) nitrate (Pb(NOs)2) and a soluble sulfate salt
such as sodium sulfate (Na=SOa) are mixed, the highly insoluble lead(ll) sulfate precipitates
out of the solution.

Molecular Equation: Pb(NOs)z(aq) + Na=S0as(aq) — PbSOa(s) + 2NaNOs(aq)

Complete lonic Equation: Pb?*(aq) + 2NOs~(aq) + 2Na*(aq) + SO4?~(aq) — PbSOa(s) +
2Na*(aq) + 2NOs~(aq)[6]

Net lonic Equation: The spectator ions (Na* and NOs~) are removed to yield the net ionic
equation, which shows the formation of the solid precipitate.[6][7] Pb%*(aq) + SO4?~(aq) -
PbSOa(s)[7][8]
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Reactant Solutions
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Preparation
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4. Filter Mixture to
Separate Precipitate

5. Wash Precipitate
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7. Weigh Pure
PbSOa4 Product

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Lead(ll)
Sulfate via Precipitation Reaction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103706#preparation-of-lead-ii-sulfate-via-
precipitation-reaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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